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Compound of Interest

Compound Name: 3-Ketotrehalose

CAS No.: 24885-76-5

Cat. No.: B1230768

Get Quote

Topic: Site-Specific Labeling and Glycoconjugation via
3-Ketotrehalose Oxime Ligation
Executive Summary
3-Ketotrehalose (3-KT) is a unique derivative of

-D-trehalose containing a ketone functionality at the C-3 position. Unlike standard hydroxyl-rich
carbohydrates, 3-KT possesses an intrinsic electrophilic handle (carbonyl) that enables
bioorthogonal ligation without the need for toxic metal catalysts (e.g., copper).

This guide details the application of 3-KT in Oxime Ligation Click Chemistry, where it reacts

chemoselectively with aminooxy- or hydrazide-functionalized probes (fluorophores, drugs, or

surfaces). This platform is particularly valuable for:

Mycobacterial Research: Exploiting the trehalose processing pathways (Ag85 complex) in

Mycobacterium tuberculosis.

Glycoconjugate Synthesis: Creating stable sugar-protein or sugar-drug conjugates.
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Dual-Labeling Systems: Acting as an orthogonal handle to Azide-Alkyne (CuAAC/SPAAC)

chemistries.

Mechanism of Action
The core technology relies on the condensation of the C-3 ketone of 3-KT with an

-nucleophile (hydroxylamine) to form a stable oxime linkage.

Chemical Advantages[2][3]
Bioorthogonality: Ketones are absent from most cell surfaces and biopolymers, ensuring

high specificity.

Stability: The resulting oxime bond (

) is thermodynamically stable under physiological conditions (

5–7), unlike the transient imines formed with simple amines.

Metal-Free: Eliminates cytotoxicity associated with Cu(I) catalysts used in classic click

chemistry.

Visualizing the Pathway
The following diagram illustrates the chemoenzymatic generation of 3-KT and its subsequent

click reaction.
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Caption: Chemoenzymatic workflow transforming native trehalose into a click-ready 3-KT

scaffold for oxime ligation.

Experimental Protocols
Protocol A: Chemoenzymatic Synthesis of 3-
Ketotrehalose
Objective: Generate high-purity 3-KT from native trehalose using Glucose-3-dehydrogenase

(G3DH).

Materials:

-D-Trehalose (Sigma)

G3DH enzyme (from Halomonas sp. or Flavobacterium saccharophilum)

Electron Acceptor: 2,6-Dichlorophenolindophenol (DCIP) or Phenazine methosulfate (PMS).

Buffer: 50 mM Phosphate Buffer, pH 7.0.

Procedure:

Reaction Setup: Dissolve Trehalose (50 mM) in Phosphate Buffer.

Enzyme Addition: Add G3DH (10 U/mL) and PMS (0.5 mM) as the electron acceptor.

Incubation: Incubate at 30°C with gentle shaking (150 rpm) for 12–24 hours.

Note: Monitor reaction progress via TLC (Solvent: n-Butanol/Ethanol/Water 5:3:2). 3-KT

migrates differently than native trehalose.

Termination: Filter the solution through a 10 kDa MWCO spin filter to remove the enzyme.

Purification: Purify the filtrate using activated charcoal chromatography or HPLC (Amide

column) to isolate 3-KT.
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Storage: Lyophilize immediately. Store at -20°C under argon. Ketones can hydrate; keep dry.

Protocol B: Oxime Ligation (The "Click" Reaction)
Objective: Conjugate 3-KT with an Aminooxy-Fluorophore (e.g., Aminooxy-FITC).

Materials:

Purified 3-KT (from Protocol A).

Aminooxy-Label (e.g., Alexa Fluor® 488 Hydroxylamine).

Catalyst: Aniline (increases reaction rate by forming a reactive Schiff base intermediate).[2]

Ligation Buffer: 0.1 M Sodium Acetate, pH 4.5 (Acidic pH catalyzes the dehydration step).

Step-by-Step Methodology:

Step Action Critical Parameter

1. Solubilization
Dissolve 3-KT (1 mM final) in

Ligation Buffer.
Ensure pH is 4.5 ± 0.2.

2. Probe Addition
Add Aminooxy-Probe (1.5 mM,

1.5 eq) to the solution.
Use slight excess of probe.

3. Catalysis
Add Aniline to a final

concentration of 10–100 mM.

Essential: Without aniline,

reaction takes hours/days.

With aniline: < 2 hours.[3]

4. Incubation
Incubate at Room Temperature

(25°C) for 1–2 hours.

Protect from light if using

fluorophores.

5. Quenching
Dilute 10x with neutral PBS or

perform buffer exchange.

Removes unreacted aniline

and probe.

6. Analysis
Analyze via LC-MS or

Fluorescence Microscopy.

Look for mass shift

corresponding to probe

addition (-H2O).
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Applications & Data Interpretation
Mycobacterial Cell Wall Labeling
Trehalose analogs are actively transported into M. tuberculosis and incorporated into the

mycomembrane (Trehalose Monomycolate).

Strategy: Feed bacteria with 3-KT. The ketone handle is incorporated into the cell wall.

Labeling: Wash cells, then treat with Aminooxy-Fluorophore (Protocol B).

Comparison: Unlike Azide-Trehalose (TreAz), this method does not require copper,

preserving cell viability.

Glycoconjugate Stability Comparison
The following table compares 3-KT Oxime Ligation against other common conjugation

methods.

Feature
3-KT Oxime
Ligation

Hydrazone
Ligation

CuAAC (Click)
Thiol-
Maleimide

Linkage
Oxime (

)

Hydrazone (

)
Triazole Thioether

Stability (pH 5-7)

High

(Hydrolytically

stable)

Moderate

(Reversible)
Very High High

Catalyst

Aniline (Non-

toxic at low

conc.)

Aniline
Copper

(Cytotoxic)
None

Bioorthogonality

Excellent

(Ketones rare on

surface)

Good Excellent
Poor (Thiols

common)

Troubleshooting Guide
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Issue: Low Ligation Yield.

Cause: pH is too high (neutral pH slows oxime formation).

Solution: Adjust buffer to pH 4.5. Increase Aniline concentration to 100 mM.

Issue: 3-KT Degradation.

Cause: Beta-elimination of the ketone in alkaline conditions.

Solution: strictly maintain pH < 7.5 during storage and handling.

Issue: High Background Fluorescence.

Cause: Non-specific binding of the hydrophobic aminooxy probe.

Solution: Perform extensive washing with BSA-containing buffer after the click reaction.

References
Enzymatic Synthesis of 3-Ketotrehalose

Sode, K., et al. (2001). "Enzymatic synthesis of a novel trehalose derivative, 3,3'-
diketotrehalose, and its potential application as the trehalase enzyme inhibitor." FEBS
Letters.

Reactivity of 3-Ketotrehalose (Reductive Amination)

Takeuchi, M., et al. (1998). "Preparation of 3-amino-3-deoxy derivatives of trehalose and
sucrose and their activities." Bioscience, Biotechnology, and Biochemistry.

Oxime Ligation Mechanism & Catalysis

Dirksen, A., & Dawson, P. E. (2008). "Rapid oxime and hydrazone ligations with aromatic
aldehydes for biomolecular labeling.

Trehalose Analogs in Mycobacterial Labeling (Contextual)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1230768/docs?utm_src=pdf-body#application-note-3-ketotrehalose-in-bioorthogonal-click-chemistry
https://www.benchchem.com/product/b1230768/docs?utm_src=pdf-body#application-note-3-ketotrehalose-in-bioorthogonal-click-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Swarts, B. M., et al. (2012). "Probing the Mycobacterial Trehalome with Bioorthogonal
Chemistry." Journal of the American Chemical Society. (Describes the Ag85 pathway
utilized by C-3 modified trehalose).

General Review of Carbonyl Click Chemistry

Ulrich, S., et al. (2014). "Oxime ligation: a chemoselective click-type reaction for accessing

multifunctional biomolecular constructs."[4] Chemistry – A European Journal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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